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Abstract
Antifungal agent 68 is a promising imidazole-containing compound with demonstrated efficacy

against pathogenic fungi, including Candida species and Cryptococcus gattii. Its primary

mechanism of action is the inhibition of ergosterol biosynthesis, a critical pathway for fungal cell

membrane integrity. This technical guide provides a comprehensive overview of the known

characteristics of Antifungal agent 68 and outlines the standard methodologies employed for

the structural elucidation of such novel antifungal compounds. While specific experimental data

for this agent is not publicly available, this document details the established protocols and

logical workflows that would be utilized in its structural determination and characterization.

Introduction to Antifungal Agent 68
Antifungal agent 68, also referred to as compound 10 in some contexts, has been identified

as a potent inhibitor of fungal growth. Its targeted action against the biosynthesis of ergosterol

makes it a compound of significant interest in the development of new antifungal therapies. The

key identifying information for this agent is summarized in the table below.
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Property Value

Molecular Formula C₂₃H₂₇ClN₂O₃[1]

Molecular Weight 414.93 g/mol [1]

CAS Number 2925307-53-3[1]

Proposed Target Lanosterol 14α-demethylase (CYP51)[2]

Mechanism of Action Inhibition of ergosterol biosynthesis[2]

Proposed Mechanism of Action: Inhibition of
Ergosterol Biosynthesis
Antifungal agent 68 is proposed to function by targeting and inhibiting the fungal enzyme

lanosterol 14α-demethylase (CYP51)[2]. This enzyme is a critical component of the ergosterol

biosynthesis pathway, which is essential for the formation and integrity of the fungal cell

membrane. The imidazole ring of Antifungal agent 68 is believed to interact with the heme

group within the active site of the CYP51 enzyme, disrupting its catalytic activity[2]. This

inhibition leads to a depletion of ergosterol and an accumulation of toxic sterol precursors,

ultimately compromising the fungal cell membrane and inhibiting cell growth.
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Initial Characterization Spectroscopic Analysis

Structure Assembly & Confirmation

Isolation & Purification

High-Resolution Mass Spectrometry

Elemental Formula Determination

Assembly of Fragments

1D NMR (¹H, ¹³C)

2D NMR (COSY, HSQC, HMBC)

Structural Fragment Identification

Single Crystal X-Ray
Crystallography

Final Structure Confirmation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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